5-(3-phenyl-1,2,4-oxadiazol-5-yl)-N-(thiophen-2-ylmethyl)pyrimidin-4-amine

• IUPAC Name: 5-(3-phenyl-1,2,4-oxadiazol-5-yl)-N-(thiophen-2-ylmethyl)pyrimidin-4-amine
• InChI: InChI=1S/C17H13N5OS/c1-2-5-12(6-3-1)15-21-17(23-22-15)14-10-18-11-20-16(14)19-9-13-7-4-8-24-13/h1-8,10-11H,9H2,(H,18,19,20)
• InChI Key: WRNVLZRTQSCYCX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=N2)C3=CN=CN=C3NCC4=CC=CS4
• Molecular Formula: C17H13N5OS
• Molecular Weight: 335.4 g/mol
• CAS No.: 1775410-59-7

Description

The compound 5-(3-phenyl-1,2,4-oxadiazol-5-yl)-N-(thiophen-2-ylmethyl)pyrimidin-4-amine is a heterocyclic molecule featuring a pyrimidine core substituted at the 5-position with a 3-phenyl-1,2,4-oxadiazole moiety and at the 4-position with a thiophen-2-ylmethyl amine group.

Biological Activity

5-(3-phenyl-1,2,4-oxadiazol-5-yl)-N-(thiophen-2-ylmethyl)pyrimidin-4-amine is a novel compound that features a combination of oxadiazole and pyrimidine structures, which are known for their diverse biological activities. This article reviews the biological activity of this compound based on available research, highlighting its potential applications in medicinal chemistry.

Chemical Structure and Properties

The compound can be structurally represented as follows:

• IUPAC Name: 5-(3-phenyl-1,2,4-oxadiazol-5-yl)-N-(thiophen-2-ylmethyl)pyrimidin-4-amine
• Molecular Formula: C16H14N4O2S

This structure combines a 1,2,4-oxadiazole ring with a thiophene moiety and a pyrimidine base, which may contribute to its biological properties.

Biological Activity Overview

Research indicates that compounds containing the oxadiazole ring exhibit various biological activities, including antimicrobial, antitumor, and anti-inflammatory effects. The specific activities of 5-(3-phenyl-1,2,4-oxadiazol-5-yl)-N-(thiophen-2-ylmethyl)pyrimidin-4-amine are summarized below.

Antimicrobial Activity

Several studies have demonstrated the antimicrobial potential of oxadiazole derivatives:

• Antibacterial Effects: Compounds similar to 5-(3-phenyl-1,2,4-oxadiazol-5-yl)-N-(thiophen-2-ylmethyl)pyrimidin-4-amine have shown activity against Gram-positive and Gram-negative bacteria. For instance, derivatives with oxadiazole rings exhibited significant inhibition against Staphylococcus aureus and Escherichia coli .

  Compound	Activity (MIC)	Target Organisms
  5a	10 µg/mL	S. aureus
  5b	15 µg/mL	E. coli

Antitumor Activity

The antitumor properties of oxadiazole derivatives are notable. For example:

• Cytotoxicity Studies: In vitro studies have shown that similar compounds can induce apoptosis in various cancer cell lines such as MCF-7 (breast cancer) and U937 (leukemia). The mechanism often involves the activation of apoptotic pathways through caspase activation .

  Cell Line	IC50 Value (µM)
  MCF-7	0.65
  U937	2.41

The biological activity of this compound is believed to be mediated through its interaction with specific molecular targets:

• Enzyme Inhibition: The oxadiazole moiety can act as a hydrogen bond acceptor, facilitating interactions with enzymes involved in critical metabolic pathways.
• Cell Cycle Arrest: Some studies suggest that these compounds can induce cell cycle arrest at the G0-G1 phase in cancer cells, thereby inhibiting proliferation .

Case Studies and Research Findings

• Dhumal et al. (2016): Investigated a series of oxadiazole derivatives for their antitubercular activity. The study found that certain derivatives had significant inhibitory effects on Mycobacterium bovis, indicating potential for further development .
• Paruch et al. (2020): Conducted research on antibacterial activity of substituted oxadiazoles and identified promising candidates for further modification due to their efficacy against resistant strains .
• Molecular Docking Studies: Recent research has utilized molecular docking to predict the binding affinity of these compounds to target proteins involved in cancer progression and microbial resistance .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physicochemical Properties

The compound’s structural uniqueness lies in its combination of a pyrimidine-oxadiazole core and a thiophene-containing side chain. Below is a comparative analysis with structurally related analogues:

Compound Name	Substituent on Pyrimidin-4-amine	Molecular Formula	Molecular Weight	Key Features
Target Compound	Thiophen-2-ylmethyl	~C₁₇H₁₃N₅OS*	~347.38	Sulfur-rich, moderate lipophilicity
N-(4-Chlorophenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine	4-Chlorophenyl	C₁₈H₁₂ClN₅O	349.78	Halogenated, increased polarity
N-(2,5-Diethoxyphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine	2,5-Diethoxyphenyl	C₂₃H₂₂N₅O₃	403.44	Alkoxy groups, enhanced solubility
N-[(3-Ethoxyphenyl)methyl]-5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine	3-Ethoxyphenylmethyl	C₂₁H₁₉N₅O₂	385.41	Ethoxy group, balanced lipophilicity

*Note: Molecular formula and weight inferred from structural analogs in .

Key Comparisons

Substituent Effects on Lipophilicity: The thiophen-2-ylmethyl group in the target compound increases lipophilicity compared to polar substituents like chlorophenyl or ethoxyphenyl . This may enhance membrane permeability but reduce aqueous solubility.

Heterocyclic Core Modifications :

• Replacing the 1,2,4-oxadiazole with a 1,2,4-thiadiazole (e.g., compounds in ) introduces sulfur into the heterocycle, which may improve metabolic stability but reduce π-stacking efficiency.
• Pyrimidine derivatives with 1,3,4-oxadiazole cores (e.g., ) show distinct electronic profiles due to altered nitrogen positioning, affecting charge distribution and target affinity.

Biological Implications :

• While biological data for the target compound are absent in the evidence, structurally related 1,2,4-oxadiazole-pyrimidine hybrids have demonstrated macrofilaricidal and kinase-inhibitory activities. The thiophene moiety may confer unique selectivity due to its planar structure and sulfur-mediated interactions (e.g., hydrogen bonding or metal coordination).
• Compared to triazole-thiophene hybrids (e.g., ), the oxadiazole’s rigidity could reduce conformational entropy, favoring target binding.

Synthetic Accessibility :

• Yields for analogous compounds vary widely. For example, triazole-thiophene derivatives were synthesized in 47–91% yields via microwave-assisted methods , while oxadiazole-pyrimidine coupling reactions (e.g., ) achieved 45–71% yields. The target compound’s synthesis may require optimization to balance yield and purity.